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Compound of Interest

Compound Name: Tetrasul

Cat. No.: B1683111 Get Quote

Disclaimer: The following document summarizes the currently available toxicological

information for the acaricide Tetrasul. Due to the age of the compound and its discontinued

use in regions such as Europe, comprehensive and recent toxicological data is scarce in

publicly accessible literature. This report highlights existing data and identifies significant

information gaps.

Executive Summary
Tetrasul (CAS No. 2227-13-6) is an organochlorine acaricide.[1] This review compiles

available data on its toxicological profile in mammals. Information regarding the acute toxicity of

Tetrasul is limited, and detailed data from chronic, reproductive, genotoxicity, and

carcinogenicity studies are not readily available in the public domain. Hazard classifications

from regulatory bodies indicate that Tetrasul is harmful in contact with skin and poses a long-

term hazard to aquatic life.[1] Due to the lack of comprehensive data, a full toxicological

assessment cannot be completed at this time. This document presents the available

information and provides context by including data on the structurally related compound,

diphenyl sulfide.
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Property Value

Chemical Formula C12H6Cl4S

Molecular Weight 324.0 g/mol [1]

Synonyms
2,4,4',5-Tetrachlorodiphenyl sulfide, p-

Chlorophenyl 2,4,5-trichlorophenyl sulfide[1]

Mammalian Toxicity
Detailed toxicological studies on Tetrasul are not widely available. The primary accessible

information comes from hazard classifications.

Acute Toxicity
Specific LD50 values for Tetrasul were not found in the reviewed literature. However, the

Globally Harmonised System (GHS) classification provided by the European Chemicals Agency

(ECHA) indicates that Tetrasul is harmful in contact with skin (Acute Toxicity, Dermal, Category

4).[1]

For context, acute toxicity data for the structurally related, but less complex, compound

diphenyl sulfide is presented below. It is crucial to note that these values are not for Tetrasul
and should be interpreted with caution, as the addition of chlorine atoms can significantly alter

a compound's toxicity.

Table 1: Acute Toxicity of Diphenyl Sulfide (CAS No. 139-66-2)

Route Species LD50

Oral Rat (female) 300 to 2000 mg/kg[2]

Oral Rat 490 µL/kg[2]

Dermal Rat (female) 5000 mg/kg[2]

Dermal Rabbit 11300 µL/kg[2]

Sub-chronic and Chronic Toxicity

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Tetrasul
https://pubchem.ncbi.nlm.nih.gov/compound/Tetrasul
https://www.benchchem.com/product/b1683111?utm_src=pdf-body
https://www.benchchem.com/product/b1683111?utm_src=pdf-body
https://www.benchchem.com/product/b1683111?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Tetrasul
https://www.benchchem.com/product/b1683111?utm_src=pdf-body
https://en.wikipedia.org/wiki/Diphenyl_sulfide
https://en.wikipedia.org/wiki/Diphenyl_sulfide
https://en.wikipedia.org/wiki/Diphenyl_sulfide
https://en.wikipedia.org/wiki/Diphenyl_sulfide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683111?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


No data on the sub-chronic or chronic toxicity of Tetrasul in mammals were identified in the

available literature.

Genotoxicity
Information regarding the genotoxic potential of Tetrasul is not available in the reviewed

sources.

Carcinogenicity
There is no available data to assess the carcinogenic potential of Tetrasul in mammals. The

International Agency for Research on Cancer (IARC) has not classified Tetrasul.

Reproductive and Developmental Toxicity
No studies on the reproductive or developmental toxicity of Tetrasul were found in the public

domain.

Hazard Classification
The following table summarizes the GHS hazard statements for Tetrasul as reported to ECHA.

Table 2: GHS Hazard Classification for Tetrasul

Hazard Code Hazard Statement

H312 Harmful in contact with skin[1]

H412 Harmful to aquatic life with long lasting effects[1]

Experimental Protocols and Workflows
Detailed experimental protocols for toxicological studies on Tetrasul are not available. The

following diagrams illustrate generic workflows for toxicological assessment.
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Acute Dermal Toxicity Study Workflow (Generic)

Test Substance Preparation

Animal Selection and Acclimatization
(e.g., rabbits, rats)

Dose Application
(shaved skin)

Observation Period
(e.g., 14 days for clinical signs)

Data Collection
(mortality, body weight, skin irritation)

Necropsy of all animals

LD50 Calculation and Reporting

Click to download full resolution via product page

Caption: A generic workflow for an acute dermal toxicity study.
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Chemical Risk Assessment Logic

Hazard Identification
(What adverse effects can it cause?)

Dose-Response Assessment
(Relationship between dose and effect)

Risk Characterization
(Probability of adverse effects)

Exposure Assessment
(What levels of exposure are likely?)

Click to download full resolution via product page

Caption: The logical steps in a typical chemical risk assessment process.

Data Gaps and Future Research
The available information on the toxicological profile of Tetrasul in mammals is severely

limited. Key data gaps exist in the following areas:

Acute oral and inhalation toxicity: Quantitative LD50/LC50 values are needed.

Sub-chronic and chronic toxicity: No-Observed-Adverse-Effect Levels (NOAELs) and

Lowest-Observed-Adverse-Effect Levels (LOAELs) from repeated dose studies are essential

for risk assessment.

Genotoxicity: A battery of in vitro and in vivo tests is required to assess mutagenic and

clastogenic potential.

Carcinogenicity: Long-term bioassays in rodent models are necessary.
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Reproductive and developmental toxicity: Studies are needed to evaluate effects on fertility

and offspring.

Mechanism of action: The specific biochemical pathways affected by Tetrasul in mammals

are unknown. The University of Hertfordshire's pesticide properties database suggests it may

act by inhibiting oxidative phosphorylation, but further research is needed to confirm this in

mammals.[3]

ADME (Absorption, Distribution, Metabolism, and Excretion): Understanding the

pharmacokinetic profile of Tetrasul is crucial for extrapolating animal data to humans.

Conclusion
Based on the limited available data, Tetrasul is classified as harmful in contact with skin.

However, a comprehensive toxicological profile cannot be constructed due to the lack of data

on its effects following oral or inhalation exposure, as well as its long-term effects, including

carcinogenicity and reproductive toxicity. The data gaps for Tetrasul are significant, and further

research would be required to perform a modern, complete risk assessment. Professionals in

drug development and research should be aware of these limitations when considering

compounds with similar structures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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